Cas no 96850-21-4 (8β-Tigloyloxycostunolide)

• Product Name: 8β-Tigloyloxycostunolide
• CAS No: 96850-21-4
• Molecular Formula: C₂₀H₂₆O₄
• Molecular Weight: 330.418
• CID: 3163855
• PubChem ID: 85101507

8β-Tigloyloxycostunolide Properties

Names and Identifiers

• 8β-Tigloyloxycostunolide
• (6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 2-methylbut-2-enoate
• 8beta-Tigloyloxycostunolide
• 96850-21-4
• AKOS040761283
• WDA85021

• InChIKey： HXMMJGIMTCOROX-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H26O4/c1-6-14(4)19(21)23-16-10-12(2)8-7-9-13(3)11-17-18(16)15(5)20(22)24-17/h6,8,11,16-18H,5,7,9-10H2,1-4H3
• SMILES： CC=C(C)C(=O)OC1CC(=CCCC(=CC2C1C(=C)C(=O)O2)C)C

Computed Properties

• Exact Mass: 330.18310931g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 330.18310931g/mol
• Heavy Atom Count: 24
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 477.1±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 237.7±27.1 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives